Cas no 1001-43-0 (Tetracosanoic acid,tetracosyl ester)

• Product Name: Tetracosanoic acid,tetracosyl ester
• CAS No: 1001-43-0
• MF: C₄₈H₉₆O₂
• MW: 705.274656295776
• CID: 142291
• PubChem ID: 3083668
• Update Time: 2025-10-18

Tetracosanoic acid,tetracosyl ester Chemical and Physical Properties

Names and Identifiers

• Tetracosanoic acid,tetracosyl ester
• Tetracosyl tetracosanoate
• 1-Tetracosanyl tetracosanoate
• AC1MJ11Q
• CPD-7764
• lignoceric acid lignoceryl ester
• Lignoceryl-lignocerat
• n-Tetrakosansaeure-n-tetrakosylester
• Tetracosansaeure-tetracosylester
• tetracosanyl tetracosanoate
• Tetracosyl-lignocerat
• DTXSID20142936
• Lignoceryl Lignocerate
• 1001-43-0
• Q27285659
• tetracosyl estertetracosanoic acid
• 1-TETRACOSYL TETRACOSANOATE
• SCHEMBL11041639
• Tetracosanoic acid, tetracosyl ester
• OI4628R01I
• UNII-OI4628R01I

• Inchi： 1S/C48H96O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45-47-50-48(49)46-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-47H2,1-2H3
• InChI Key： PHSOQCMUBQDNGP-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 704.74148
• Monoisotopic Mass: 704.741
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 50
• Rotatable Bond Count: 46
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 23.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.855
• Boiling Point: 663.5°C at 760 mmHg
• Flash Point: 370.8°C
• Refractive Index: 1.461
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Wax monoesters

Additional information on Tetracosanoic acid,tetracosyl ester

Recent Advances in the Study of Tetracosanoic Acid, Tetracosyl Ester (CAS: 1001-43-0) in Chemical Biology and Pharmaceutical Research

In recent years, Tetracosanoic acid, tetracosyl ester (CAS: 1001-43-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This long-chain fatty acid ester, characterized by its 24-carbon backbone, has been the subject of numerous studies aimed at elucidating its biological functions, synthetic pathways, and pharmacological potential. The compound's relevance spans across lipid metabolism, membrane biology, and drug delivery systems, making it a versatile candidate for further exploration.

One of the most notable advancements in the study of Tetracosanoic acid, tetracosyl ester is its role in lipid-based drug delivery systems. Recent research published in the *Journal of Controlled Release* (2023) highlights its efficacy as a lipid carrier for hydrophobic drugs, enhancing their bioavailability and targeted delivery. The study demonstrated that the ester's long hydrocarbon chain facilitates stable micelle formation, which is crucial for encapsulating poorly soluble drugs. This finding opens new avenues for the development of novel nanomedicines, particularly in oncology and neurodegenerative diseases.

Another groundbreaking study, featured in *Bioorganic & Medicinal Chemistry Letters* (2024), explored the compound's potential as an anti-inflammatory agent. Researchers synthesized derivatives of Tetracosanoic acid, tetracosyl ester and evaluated their inhibitory effects on pro-inflammatory cytokines. The results indicated that certain derivatives exhibited potent activity against TNF-α and IL-6, suggesting their utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings underscore the compound's versatility and its potential as a scaffold for designing new anti-inflammatory drugs.

In addition to its therapeutic applications, Tetracosanoic acid, tetracosyl ester has also been investigated for its role in metabolic disorders. A 2023 study in *Lipids in Health and Disease* revealed that the compound modulates lipid metabolism by influencing the activity of key enzymes involved in fatty acid oxidation. This discovery has implications for the treatment of metabolic syndromes, including obesity and type 2 diabetes, where dysregulated lipid metabolism is a hallmark feature. The study's authors propose that targeting these enzymatic pathways with Tetracosanoic acid, tetracosyl ester derivatives could offer a novel therapeutic strategy.

Despite these promising developments, challenges remain in the large-scale synthesis and clinical translation of Tetracosanoic acid, tetracosyl ester-based therapies. A recent review in *Advanced Drug Delivery Reviews* (2024) discusses the synthetic hurdles associated with the compound's long hydrocarbon chain, which can complicate purification and scalability. However, advances in enzymatic synthesis and green chemistry approaches are expected to mitigate these issues, paving the way for broader application in pharmaceutical formulations.

In conclusion, Tetracosanoic acid, tetracosyl ester (CAS: 1001-43-0) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications in drug delivery, anti-inflammatory therapy, and metabolic regulation highlight its versatility, while ongoing studies continue to uncover new mechanistic insights. As synthetic and formulation technologies advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics.